Cas no 1258651-16-9 (4-(chlorosulfonyl)-5-methylthiophene-2-carboxylic acid)

• Product Name: 4-(chlorosulfonyl)-5-methylthiophene-2-carboxylic acid
• CAS No: 1258651-16-9
• MF: C₆H₅ClO₄S₂
• MW: 240.684498548508
• CID: 4582978
• PubChem ID: 50987629
• Update Time: 2025-09-23

4-(chlorosulfonyl)-5-methylthiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(chlorosulfonyl)-5-methylthiophene-2-carboxylic acid

• Inchi： 1S/C6H5ClO4S2/c1-3-5(13(7,10)11)2-4(12-3)6(8)9/h2H,1H3,(H,8,9)
• InChI Key： OWIRUVOQVJXGHS-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C(=O)O)SC=1C)(=O)=O

Computed Properties

• Exact Mass: 239.9317787g/mol
• Monoisotopic Mass: 239.9317787g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Boiling Point: 422.6±45.0 °C at 760 mmHg
• Flash Point: 209.4±28.7 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

4-(chlorosulfonyl)-5-methylthiophene-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids